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Compound of Interest

Compound Name: Kri paste

Cat. No.: B1172498

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Kri paste, an iodoform-based
root canal filling material, for use in primary molar pulpectomy. This document details the
material's composition, clinical efficacy, and a step-by-step protocol for its application, tailored
for a scientific audience.

Introduction

Kri paste is a resorbable root canal filling material specifically designed for endodontic
treatment of non-vital primary teeth.[1][2] Its composition is formulated to provide potent
antimicrobial action while being resorbable at a rate that ideally corresponds with the
physiological resorption of the primary tooth roots.[1][3] This allows for the natural eruption of
the succedaneous permanent tooth. The paste's radiopacity facilitates clear visualization on
radiographs for assessment of the fill.[1]

Composition and Properties

Kri paste is primarily an iodoform-based paste. The typical composition is as follows:
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Component Percentage Function

Antimicrobial agent, provides
lodoform ~80.5% - 80.8% radiopacity, and acts as a
vehicle.[1][4]

Parachlorophenol ~2.023% Potent disinfectant.[1]

Vehicle, reduces the irritating

Camphor ~4.84% - 4.86% effects of parachlorophenol.[1]
[4]

Provides a soothing effect and
Menthol ~1.213% - 1.215% contributes to the antiseptic
properties.[1][4]

The paste does not set into a hard mass, which simplifies its removal if necessary and is
believed to reduce the risk of deflecting the erupting permanent tooth.[5][6]

Quantitative Data Summary

Clinical studies have demonstrated the efficacy of Kri paste in primary molar pulpectomy, often
comparing it to Zinc Oxide Eugenol (ZOE), another commonly used material. The following
table summarizes key quantitative data from a retrospective study comparing the success rates
of Kri paste and ZOE.
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Zinc Oxide Eugenol Statistical

Parameter Kri Paste o
(ZOE) Significance
Overall Success Rate 84%[2][718] 65%I[2][7][8] P < 0.05[2][7][8]
Success Rate with
. 79%][8] 41%[8] P < 0.02[8]
Overfilling
Failure Rate with
. 21%[2][7] 59%[2][7] P < 0.02[2][7]
Overfilling
Success Rate with Similar to Kri Paste[2] Not Statistically
- 86%|8] I
Underfilling [7] Significant[8]
Failure Rate with Not Statistically
. 14%(2][7] 17%(2][7] _
Underfilling Significant[2][7]
Success Rate with 100% (All successful) Not Statistically
. 89%8] —
Flush Fill [8] Significant[8]

Data extracted from a retrospective study by Holan and Fuks (1993).[2][7][8]

Experimental Protocol: Primary Molar Pulpectomy
using Kri Paste

This protocol outlines the key steps for a one-visit pulpectomy procedure in a non-vital primary
molar.

4.1. Pre-operative Assessment

 Clinical Examination: Assess for signs of a non-vital pulp, such as a history of spontaneous
pain, presence of a sinus tract, swelling, or abnormal mobility not related to exfoliation.[8][9]

o Radiographic Evaluation: Take a pre-operative periapical radiograph to evaluate the root
canal morphology, the extent of periapical/furcal radiolucency, and the stage of permanent
tooth development.[8][9] Ensure there is no extensive pathologic root resorption.[8]

4.2. Anesthesia and Isolation
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Administer local anesthesia.

Isolate the tooth with a rubber dam to maintain an aseptic field.[9]

4.3. Access Cavity Preparation

Remove all caries before entering the pulp chamber.

Create an access opening to the pulp chamber, ensuring straight-line access to all root
canals. Take care to avoid perforation of the pulpal floor.[9]

4.4. Biomechanical Preparation

Pulp Extirpation: Remove the necrotic pulp tissue from the canals using barbed broaches or
files.[8]

Working Length Determination: Determine the working length from the pre-operative
radiograph, typically 1-2 mm short of the radiographic apex.[9]

Canal Instrumentation: Clean and shape the root canals using endodontic files (e.g., up to
size #35).[8]

Irrigation: Copiously irrigate the canals between instrumentation. Common irrigants include
saline, sodium hypochlorite (e.g., 1%), or chlorhexidine (e.qg., 2%).[6][8]

Drying: Thoroughly dry the canals with sterile paper points.[8]

4.5. Obturation with Kri Paste

Paste Delivery: Introduce the Kri paste into the root canals. This can be achieved using a
Lentulo spiral filler on a low-speed handpiece to ensure a dense, void-free fill.[2][7][8] Other
methods include using a syringe or an endodontic plugger.

Radiographic Confirmation: Take a post-operative radiograph to verify the quality of the
obturation (flush, underfilled, or overfilled).[2][7][8]

4.6. Final Restoration
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» Place a suitable final restoration that provides a good coronal seal to prevent microleakage.
A stainless steel crown is often recommended for primary molars following pulpectomy.

4.7. Follow-up

e Schedule periodic clinical and radiographic follow-up examinations (e.g., at 6, 12, and 24
months) to assess treatment success.[2][7]

 Criteria for Success:
o Clinical: Absence of pain, swelling, sinus tract, and abnormal mobility.[8]

o Radiographic: Resolution of any pre-operative radiolucency, no evidence of new
pathologic lesions, and no pathologic root resorption.[8] The filling material should be
resorbing at a rate comparable to the physiologic root resorption.

Visualizations

5.1. Experimental Workflow
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Caption: Workflow for Kri paste application in primary molar pulpectomy.
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5.2. Logical Relationship of Kri Paste Components and Desired Outcomes
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Caption: Relationship between Kri paste components and clinical outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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